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Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for o-
phenylanisole (also known as 2-methoxybiphenyl, CAS No. 86-26-0).[1] Intended for
researchers, scientists, and professionals in drug development, this document delves into the
principles and practical application of key analytical techniques for the structural elucidation of
this compound. We will explore the interpretation of Proton Nuclear Magnetic Resonance (*H
NMR), Carbon-13 Nuclear Magnetic Resonance (33C NMR), Fourier-Transform Infrared (FTIR)
Spectroscopy, and Mass Spectrometry (MS) data. Each section includes detailed experimental
protocols, in-depth data interpretation, and visual aids to facilitate a thorough understanding of
the molecular characteristics of o-phenylanisole.

Introduction to o-Phenylanisole

o-Phenylanisole is an aromatic ether with the chemical formula C13H120 and a molecular
weight of 184.23 g/mol .[2][3] Its structure consists of a phenyl group substituted at the ortho
position of an anisole ring. This substitution pattern gives rise to a unique spectroscopic
fingerprint, which is invaluable for its identification and characterization in various chemical and
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pharmaceutical contexts. Understanding its spectroscopic properties is crucial for quality
control, reaction monitoring, and metabolic studies.

Molecular Structure of o-Phenylanisole

Click to download full resolution via product page

Caption: Molecular structure of o-phenylanisole (1-methoxy-2-phenylbenzene).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue for elucidating the carbon-hydrogen framework of a
molecule. For o-phenylanisole, both *H and 3C NMR provide critical information about the
electronic environment of each unique proton and carbon atom.

Experimental Protocol: NMR Spectroscopy

Obijective: To acquire high-resolution *H and 3C NMR spectra of o-phenylanisole.

Methodology Rationale: Deuterated chloroform (CDCIs) is a standard solvent for NMR analysis
of non-polar to moderately polar organic compounds due to its excellent dissolving properties
and the presence of a single deuterium lock signal.[4] Tetramethylsilane (TMS) is used as an
internal standard for chemical shift referencing (0O ppm) because it is chemically inert and its
signal does not overlap with most organic proton signals.

Step-by-Step Protocol:
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e Sample Preparation:
o Accurately weigh approximately 10-20 mg of o-phenylanisole.

o Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDClIs)
containing 0.03% v/v TMS in a clean, dry NMR tube.

o Cap the NMR tube and gently invert to ensure complete dissolution.
e Instrument Setup:

o Place the NMR tube in the spectrometer's autosampler or manually insert it into the
magnet.

o Lock onto the deuterium signal of the CDCIs solvent.

o Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and
symmetrical lock signal.

e 1H NMR Acquisition:

[¢]

Set the spectral width to approximately 15 ppm, centered around 5 ppm.

o

Use a 30-degree pulse angle with a relaxation delay of 1-2 seconds.

[e]

Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise
ratio.

[e]

Process the data with Fourier transformation, phase correction, and baseline correction.

e 13C NMR Acquisition:

[¢]

Switch the spectrometer to the 13C nucleus frequency.

[¢]

Set the spectral width to approximately 220 ppm, centered around 100 ppm.

[e]

Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each
carbon.
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o Alonger relaxation delay (2-5 seconds) and a larger number of scans (e.g., 1024 or more)
are typically required due to the lower natural abundance of 13C.

o Process the data similarly to the *H spectrum.

'H NMR Spectroscopic Data

The *H NMR spectrum of o-phenylanisole is characterized by signals in the aromatic region
and a distinct singlet for the methoxy group protons.

Chemical Shift (3)

Multiplicity Integration Assignment
ppm
Protons on the
~75-7.3 Multiplet 5H unsubstituted phenyl
ring
_ Protons on the
~7.3-6.9 Multiplet 4H ) )
substituted phenyl ring
Methoxy grou
~3.8 Singlet 3H y aroup

(OCH5) protons

Note: The exact
chemical shifts and
coupling patterns
within the aromatic
multiplets can be
complex due to

overlapping signals.

Interpretation of *H NMR Spectrum:

The downfield region (6 6.9-7.5 ppm) corresponds to the nine aromatic protons. The five
protons on the unsubstituted phenyl ring are expected to appear as a complex multiplet. The
four protons on the methoxy-substituted ring are also in this region and will show splitting
patterns influenced by their neighboring protons. The most upfield signal in the aromatic region
is likely the proton ortho to the methoxy group due to its electron-donating effect. The singlet at
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approximately 3.8 ppm is characteristic of the three equivalent protons of the methoxy group.
The integration values confirm the presence of 9 aromatic protons and 3 methoxy protons.

3C NMR Spectroscopic Data

The 13C NMR spectrum provides information on the number of unique carbon environments in
o-phenylanisole.

Chemical Shift (8) ppm Assighment

~157 C-OCHs

~138 Quaternary C (ipso-phenyl)
~131 Quaternary C (ipso-methoxy)
~130 - 127 Aromatic CH carbons

~121 Aromatic CH carbon

~111 Aromatic CH carbon

~55 OCHs carbon

Note: Specific assignments of the aromatic CH

carbons require advanced 2D NMR techniques.

Interpretation of 13C NMR Spectrum:

The spectrum is expected to show 8 distinct signals in the aromatic region (for the 12 aromatic
carbons, with some equivalences) and one signal for the methoxy carbon. The carbon attached
to the electron-donating methoxy group (C-OCHs) is significantly deshielded and appears
downfield around 157 ppm. The two quaternary carbons (ipso-carbons) where the rings are
joined and the methoxy group is attached are also downfield. The remaining aromatic CH
carbons appear in the typical range of 110-130 ppm. The aliphatic carbon of the methoxy group
is found upfield at approximately 55 ppm.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: FTIR Spectroscopy

Objective: To obtain the FTIR spectrum of o-phenylanisole to identify its characteristic
functional groups.

Methodology Rationale: For a liquid or low-melting solid like o-phenylanisole, the neat liquid
film method using salt plates (NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory
is straightforward and avoids solvent interference. ATR is often preferred for its simplicity and
minimal sample preparation.

Step-by-Step Protocol (ATR-FTIR):
e Background Spectrum:
o Ensure the ATR crystal is clean.

o Record a background spectrum of the empty ATR stage. This is crucial to subtract the
absorbance of atmospheric CO2z and water vapor.

e Sample Analysis:

o Place a small drop of molten o-phenylanisole (if solid at room temperature) or a drop of
the liquid onto the center of the ATR crystal.

o Lower the press arm to ensure good contact between the sample and the crystal.

o Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-
to-noise ratio.

o The instrument software will automatically ratio the sample spectrum against the
background spectrum to produce the final absorbance or transmittance spectrum.

e Cleaning:
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o Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or acetone) and

a soft, non-abrasive wipe.

FTIR Spectroscopic Data

The FTIR spectrum of o-phenylanisole will exhibit characteristic absorptions for aromatic C-H

bonds, C=C bonds within the aromatic rings, and the C-O ether linkage.

Wavenumber (cm~2) Vibration Type Intensity
3100 - 3000 Aromatic C-H Stretch Medium
Aliphatic C-H Stretch (in - )
2950 - 2850 Medium
OCHs)
1600 - 1450 Aromatic C=C Ring Stretch Strong
Asymmetric C-O-C Stretch
~1250 Strong
(Aryl Ether)
Symmetric C-O-C Stretch (Aryl )
~1050 Medium
Ether)
Aromatic C-H Out-of-Plane
900 - 675 Strong

Bend

Interpretation of FTIR Spectrum:

The presence of sharp peaks above 3000 cm~1 is indicative of C-H stretching in the aromatic

rings. The peaks just below 3000 cm~1! are due to the C-H stretching of the methyl group. The

strong absorptions in the 1600-1450 cm~! region are characteristic of the carbon-carbon

double bond stretching within the two aromatic rings. The most diagnostic peaks for the ether

functionality are the strong, asymmetric C-O-C stretching band around 1250 cm~t and a

symmetric stretch near 1050 cm~1. The pattern of strong absorptions in the 900-675 cm~1

region is related to the out-of-plane C-H bending and is diagnostic of the substitution pattern on

the aromatic rings.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ions. It provides information about the molecular weight of the compound and its fragmentation
pattern, which can be used for structural elucidation.

Experimental Protocol: Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of o-phenylanisole.

Methodology Rationale: Electron lonization (EI) is a hard ionization technique that provides a
clear molecular ion peak and a rich fragmentation pattern, which is useful for structural
identification by creating a unique "fingerprint" for the molecule.

Step-by-Step Protocol (EI-MS):
e Sample Introduction:

o Introduce a dilute solution of o-phenylanisole in a volatile solvent (e.g., methanol or
dichloromethane) into the mass spectrometer, often via a direct insertion probe or through
a gas chromatograph (GC-MS).

e |onization:

o In the ion source, the sample molecules are bombarded with a high-energy electron beam
(typically 70 eV).

o This causes the ejection of an electron from the molecule, forming a positively charged
radical ion known as the molecular ion (M*e).

e Mass Analysis:

o The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight
analyzer).

o The analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Detection:
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o The separated ions are detected by an electron multiplier, and the signal is processed to
generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Mass Spectrometric Data

The mass spectrum of o-phenylanisole will show a molecular ion peak corresponding to its
molecular weight and several fragment ions.

Proposed Fragment .
m/z Value . Relative Abundance
lon/Species Lost

[C13H120]*+ (Molecular lon,

184 M) High

169 [M - CHs]* Moderate
155 [M - CHO]* or [M - C2Hs]* Moderate
115 [CoH7]* Moderate

Note: The relative abundances
are approximate and can vary
depending on the instrument

and conditions.[2]

Interpretation of Mass Spectrum:

The peak at m/z 184 corresponds to the molecular weight of o-phenylanisole and is the
molecular ion peak (M*s).[2] A common fragmentation pathway for ethers is the loss of the alkyl
group, in this case, a methyl radical (*CHs), leading to the fragment ion at m/z 169.[6] Another
possible fragmentation is the loss of a neutral carbon monoxide (CO) molecule after
rearrangement, or the loss of a formyl radical (*\CHO). The presence of a significant peak at m/z
115 suggests the formation of a stable indenyl cation or a related CoH7* species after ring
contraction and rearrangement. The overall fragmentation pattern serves as a unique
fingerprint for o-phenylanisole.

Fragmentation Pathway Visualization
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*CHO - C4HsOe (rearrangement)
[M - CHs]* [M - CHOJ* [CoH7]*
m/z = 169 m/z = 155 m/z = 115

Click to download full resolution via product page

Caption: Proposed electron ionization fragmentation pathway for o-phenylanisole.

Conclusion

The combination of NMR, FTIR, and Mass Spectrometry provides a comprehensive and
unambiguous characterization of o-phenylanisole. *H and 3C NMR spectroscopy confirms the
carbon-hydrogen framework, FTIR identifies the key functional groups (aromatic rings and
ether linkage), and mass spectrometry determines the molecular weight and provides structural
information through its fragmentation pattern. This guide serves as a detailed reference for the
spectroscopic analysis of o-phenylanisole, outlining the standard methodologies and the
rationale behind the interpretation of the resulting data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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